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Compound of Interest

Compound Name: 6-Azido-1H-indole

CAS No.: 81524-75-6

Cat. No.: B1499585

Get Quote

Executive Summary
6-Azido-1H-indole (CAS: 165664-41-9) is a lipophilic, bicyclic heteroaromatic compound. Its

solubility profile is governed by the indole core's aromaticity and the azido group's non-polar,

electron-rich character.

Primary Solvent (Stock): Dimethyl Sulfoxide (DMSO) is the gold standard for high-

concentration stocks (>50 mM).

Secondary Solvent (Working): Methanol (MeOH) serves as an excellent intermediate solvent

for dilutions but has lower saturation limits than DMSO.

Critical Constraint: The azido moiety (

) is photosensitive and thermally labile. Dissolution protocols must minimize heat and light
exposure to prevent degradation into reactive nitrenes.
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To understand the solubility behavior, we must analyze the molecule's structural components.

[1]

Property Value (Est.) Impact on Solubility

Molecular Weight 158.16 g/mol
Low MW facilitates rapid

dissolution kinetics.

LogP (Octanol/Water) ~2.6 – 2.9

Moderately lipophilic. Poor

water solubility; high affinity for

organic polar aprotic solvents.

H-Bond Donors 1 (Indole NH)

Capable of H-bonding with

DMSO (

) and Methanol (

).

H-Bond Acceptors 2 (Azide N)
Weak acceptance; relies on

solvent dipole interactions.

Solvent Compatibility Matrix
Solvent Solubility Rating

Saturation Limit
(Est.)*

Role in Workflow

DMSO Excellent
> 100 mM (> 15

mg/mL)

Stock Solution.

Stabilizes the dipole;

prevents aggregation.

Methanol Good ~ 50 mM (~ 8 mg/mL)

Reaction Solvent.

Good for transfers;

easily evaporated.

Water/PBS Poor < 1 mM

Precipitation Risk.

Requires slow

addition or co-solvents

(e.g., Pluronic F-127).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2016/cp/c6cp04183c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


*Note: Saturation limits are conservative estimates based on structural analogs (5-azidoindole).

Empirical determination is recommended for concentrations >50 mM.

Experimental Protocols
Protocol A: Preparation of High-Concentration Stock
(DMSO)
Objective: Create a stable 50 mM stock solution. Safety: Azides can be explosive. Do not use

metal spatulas if possible (use Teflon/plastic). Work in a fume hood.

Weighing: Weigh 7.9 mg of 6-azido-1H-indole into a chemically resistant amber glass vial

(to block UV light).

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade

99.9%).

Why Anhydrous? Water in DMSO decreases solubility and can accelerate hydrolytic

degradation over long-term storage.

Dissolution: Vortex gently for 30 seconds.

Observation: The solid should dissolve rapidly to form a clear, slightly yellow solution.

Troubleshooting: If particles persist, sonicate in a water bath for 2 minutes. Monitor

temperature—do not let the bath exceed 30°C.

Storage: Aliquot into small volumes (e.g., 50

L) to avoid freeze-thaw cycles. Store at -20°C or -80°C.

Protocol B: Dilution into Methanol (Working Solution)
Objective: Prepare a working solution for spectroscopy or reaction screening.

Calculation: Determine the required volume of DMSO stock.

Example: To make 1 mL of 1 mM solution in MeOH, use 20
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L of 50 mM DMSO stock.

Mixing: Pipette the Methanol into the destination vial first.

Injection: Inject the DMSO stock directly into the Methanol while vortexing.

Mechanism:[2][3][4] This "jetting" technique prevents local concentration spikes that cause

transient precipitation.

Stability & Critical "Don'ts"
The 6-azido group is the "Achilles' heel" of this molecule.

No Reducing Agents: Avoid DTT (Dithiothreitol), TCEP, or

-mercaptoethanol in your buffers. These will reduce the azide (

) to an amine (

), destroying the compound's utility for click chemistry.

Light Protection: The aryl azide can photolyze to a nitrene upon exposure to UV or intense

blue light.

Mitigation: Wrap vials in aluminum foil or use amber glassware. Perform experiments

under low-light conditions if possible.

Avoid Strong Acids: While the indole ring is acid-sensitive (dimerization), the azide can also

decompose under highly acidic conditions. Keep pH > 4.

Workflow Visualization
The following diagram illustrates the decision logic for solvent selection and the safe dissolution

workflow.
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Figure 1:Solubility decision matrix and processing workflow. Blue path indicates the optimal

route for stable stock preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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